In situ encapsulation of Pd crystals inside foam-like carbon films continuously filled with α-Fe: investigating the nucleation of FePd3 alloys†

RSC Advances Pub Date: 2016-06-01 DOI: 10.1039/C6RA09983A

Abstract

A key challenge in the fabrication and encapsulation of FePd alloys inside carbon materials is the achievement of continuous FexPdx filling rates. We propose an advanced approach which allows the encapsulation of Pd crystals into foam-like carbon films continuously filled with α-Fe and the subsequent nucleation of the FePd3 alloys. The alloying-mechanism is also investigated.

Graphical abstract: In situ encapsulation of Pd crystals inside foam-like carbon films continuously filled with α-Fe: investigating the nucleation of FePd3 alloys
In situ encapsulation of Pd crystals inside foam-like carbon films continuously filled with α-Fe: investigating the nucleation of FePd3 alloys†
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